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Compound of Interest

Compound Name: KDMA4C-IN-1

Cat. No.: B10854823

KDMA4C-IN-1: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of KDM4C-IN-1, a potent and selective
inhibitor of the histone lysine demethylase KDM4C. This document details its chemical
structure, physicochemical properties, and biological activity. Furthermore, it outlines key
experimental protocols for its characterization and explores the signaling pathways it
modulates, offering a comprehensive resource for researchers in oncology, epigenetics, and
drug discovery.

Chemical Structure and Properties

KDMA4C-IN-1 is a small molecule inhibitor targeting the Jumonji C (JmjC) domain-containing
histone demethylase KDM4C. Its chemical identity and key properties are summarized below.
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Property Value Reference
4-(4-methoxyphenyl)-1-methyl-

IUPAC Name 1,5-dihydro-4H-pyrazolo[3,4- [1112]
d]pyrimidin-4-one
O=C(C1=NC(C2=CC=C(0C)C

SMILES [1]
=C2)=NN(C)C1=N3)N(C)C3=0

Molecular Formula C14H13N503 [2]

Molecular Weight 299.28 g/mol [2]

CAS Number 52348-60-4 [1]

Table 1: Chemical Identity of KDM4C-IN-1
Property Value Reference
Solubility Soluble in DMSO (= 3 mg/mL) [1]

Storage (Powder)

3 years at -20°C

[1]

Storage (in Solvent)

6 months at -80°C; 1 month at
-20°C

[1]

Table 2: Physicochemical Properties of KDM4C-IN-1

Biological Activity and Inhibitory Profile

KDMA4C-IN-1 is a highly potent inhibitor of KDM4C, an enzyme frequently overexpressed in

various cancers and implicated in tumorigenesis. Its inhibitory activity has been characterized

both in biochemical and cell-based assays.
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Target/Cell Line IC50 Assay Type Reference
KDM4C 8 nM Biochemical Assay [1112]
HepG2 Cells 0.8 uM Cell Growth Inhibition  [1][2]
A549 Cells 1.1 uM Cell Growth Inhibition [11[2]

Table 3: Inhibitory Activity of KDM4C-IN-1

Key Signaling Pathways Modulated by KDM4C
Inhibition

KDMA4C plays a crucial role in regulating gene expression through the demethylation of histone
H3 at lysine 9 (H3K9) and lysine 36 (H3K36). Its inhibition by KDM4C-IN-1 can therefore
impact multiple downstream signaling pathways critical for cancer cell proliferation, survival,
and angiogenesis.
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Downstream Signaling Pathways Cellular Outcomes

Represses HIF1a/VEGFA Pathway 1 Angiogenesis

KDM4C-IN-1 Inhibition Epigenetic Regulation Represses M—V + Proliferation
ibi Demethylates
Inhibits Y H3K9me3 (Repressive Mark)
Represses
Wnt/B-catenin Pathway 1 Tumorigenesis

Activates
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Prepare Assay Buffer, KDM4C Enzyme,
Biotinylated H3K9me3 Peptide Substrate,
and KDM4C-IN-1 dilutions

'

Add KDM4C-IN-1 or DMSO (control)
to assay plate

'

Add KDM4C enzyme and incubate

'

Initiate reaction by adding
H3K9me3 substrate and co-factors
(a-ketoglutarate, Ascorbate, (NH4)2Fe(S04)2)

'

Incubate at room temperature

'

Stop reaction with detection mix containing
Eu-W1024 labeled anti-H3K9me2 antibody
and XL665-conjugated streptavidin

'

Read plate on a TR-FRET compatible
plate reader (excitation at 320 nm,
emission at 615 nm and 665 nm)

'

Calculate IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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